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Compound of Interest

Compound Name: Wofasteril

Cat. No.: B1220858

Wofasteril Disinfectant Technical Support Center

Welcome to the technical support center for Wofasteril and peracetic acid (PAA)-based
disinfectants. This resource is designed for researchers, scientists, and drug development
professionals to address common challenges and questions regarding the use of Wofasteril,
with a specific focus on the impact of organic load on its disinfectant efficacy.

Frequently Asked Questions (FAQSs)

Q1: What is Wofasteril and what is its primary mode of action?

Al: Wofasteril is a concentrated surface disinfectant with peracetic acid (PAA) as its active
ingredient[1]. Peracetic acid is a highly biocidal oxidizer[2]. Its primary mode of action is
oxidation; it denatures proteins, disrupts cell wall permeability, and oxidizes sulfhydryl and
sulfur bonds in proteins, enzymes, and other metabolites of microorganisms[2][3]. This strong
oxidizing potential allows it to inactivate a broad spectrum of microorganisms, including
bacteria, fungi, viruses, and spores[1][2].

Q2: What is "organic load" and why does it affect Wofasteril's efficacy?

A2: "Organic load" (or organic soil) refers to the presence of organic matter such as blood,
serum, proteins, or other biological material on a surface or in a solution being disinfected[4].
Wofasteril's active ingredient, peracetic acid, is a non-selective oxidant, meaning it reacts with
and is consumed by organic matter[5][6]. This reaction reduces the amount of active PAA
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available to kill microorganisms, thereby decreasing the disinfectant's efficacy[7]. If the organic
load is high enough, it can completely neutralize the disinfectant, leading to failed disinfection
cycles[8][9].

Q3: Is Wofasteril still effective in the presence of organic matter?

A3: Yes, peracetic acid is known to maintain its efficacy in the presence of organic soil, but
higher concentrations or longer contact times are required to compensate for the amount of
disinfectant neutralized by the organic load[2]. Standardized testing protocols for disinfectants,
such as those from the AOAC and European Norms (EN), require efficacy testing under both
“clean" and "dirty" conditions to ensure the product is effective in real-world scenarios[10][11].
For example, while less than 100 ppm of PAA can inactivate bacteria and fungi in under 5
minutes under clean conditions, 200-500 ppm is required in the presence of organic matter[2].

Q4: How do | know if my experiment has a high organic load?

A4: Your experiment likely has a high organic load if the surfaces or liquids to be disinfected
contain visible soil, blood, tissue culture media with serum (e.g., Fetal Bovine Serum), or other
biological fluids. In regulatory testing, a high organic load is often simulated by adding specific
concentrations of proteins like bovine albumin and sheep erythrocytes[11][12]. If you are
working in conditions where surfaces are not pre-cleaned, you should assume a high organic
load is present and adjust your disinfection protocol accordingly.

Troubleshooting Guide

Problem: Reduced or inconsistent disinfectant efficacy in my experiments.

This guide will help you troubleshoot common issues related to the performance of Wofasteril,
particularly when organic load is a potential factor.

Step 1: Diagnhose the Potential Cause

Follow the logical workflow below to identify the root cause of the efficacy failure.
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1. Prepare Test Suspension 2. Prepare Interfering Substance
(e g. bacl?teria at ~10’\§CFU/mL) ('Dirty Conditions': e.g., 3g/L Bovine Albumin

+ 3mL/L Erythrocytes)

e

4. Mix Components (

: : 3. Prepare Wofasteril Solution
(1 part interfering substance + . )
1 part test suspension) (at desired test concentration)

5. Add Disinfectant

(8 parts Wofasteril solution to mixture)

6. Start Timer
(Defined contact time, e.g., 5 min)

7. Neutralize Disinfectant
(Transfer aliquot to validated neutralizer broth)

8. Enumerate Survivors
(Serial dilution and plate counting)

9. Calculate Log Reduction
(Compare to initial inoculum count)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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